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Compound of Interest

Compound Name: Sodium glucoheptonate

Cat. No.: B10821060

This guide provides a comprehensive technical overview of sodium glucoheptonate, a
versatile chelating agent with significant applications across various scientific disciplines,
including pharmaceutical sciences. The content herein is structured to deliver foundational
knowledge and practical insights for researchers, chemists, and drug development
professionals.

Introduction: The Versatility of a Polyhydroxy
Carboxylate

Sodium glucoheptonate is the sodium salt of glucoheptonic acid, a seven-carbon sugar acid.
[1][2] Its molecular structure, featuring a linear seven-carbon backbone with multiple hydroxyl (-
OH) groups and a terminal carboxylate group (-COO™), is the key to its functionality.[3][4] This
arrangement of functional groups bestows upon it exceptional chelating or sequestering
capabilities, particularly for di- and trivalent metal ions.[1][5] Unlike many other chelating
agents, sodium glucoheptonate demonstrates remarkable stability and efficacy in high-
temperature and strongly alkaline environments, making it invaluable in specialized industrial
and pharmaceutical applications.[1][6] Furthermore, its derivation from carbohydrates renders it
readily biodegradable, presenting a favorable environmental profile.[6][7]

In the context of drug development, its ability to form stable, soluble complexes with metal ions
is leveraged to enhance the stability, solubility, and bioavailability of active pharmaceutical
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ingredients (APIs).[1][7][8]

Molecular Structure and Stereochemistry

The chemical identity of sodium glucoheptonate is defined by its specific arrangement of
atoms and their spatial orientation.

e Molecular Formula: C7H13NaOs[2]
e |[UPAC Name: sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate[2]

e Structure: The molecule consists of a seven-carbon chain. One end is a carboxylate group
complexed with a sodium ion, and the other carbons each bear a hydroxyl group. This
polyhydroxylated structure is crucial for its high water solubility and its ability to coordinate
with metal ions.[4]

Sodium glucoheptonate exists as different stereocisomers, with the alpha (a) and beta (3)
forms being prominent.[9] The alpha form, specifically D-glycero-D-gulo-heptonate, is often the
subject of commercial production and research.[10] The specific stereochemistry influences the
compound's physical properties and its precise chelating geometry.

Physicochemical Properties

The utility of sodium glucoheptonate in various applications is dictated by its physical and
chemical properties. It is commercially available as both a crystalline powder and an aqueous
solution.[6][10]
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Property Value Source(s)

White to off-white/light tan
Appearance crystalline powder; Dark brown  [3][10][11]
liquid (50% solution)

Molecular Weight 248.16 g/mol (anhydrous) [2][3]
Melting Point ~161 - 170 °C (decomposes) [71[11][12]
Solubility Good/freely soluble in water [B1[13][14]
pH (aqueous solution) 7.0 - 10.5 (neutral to alkaline) [3][6][13]

Stable under normal storage
- conditions; highly stable in
Stability ] ] [1][15][16]
high-temperature, high-pH

solutions.

Core Functionality: The Chemistry of Chelation

The principal mechanism of action for sodium glucoheptonate is its ability to act as a
multidentate chelating agent.[1][5] Chelation is a process where a molecule forms multiple
coordinate bonds with a single central metal ion, creating a stable, ring-like structure known as
a chelate.

The glucoheptonate anion utilizes the lone pairs of electrons on the oxygen atoms of its
multiple hydroxyl groups and the carboxylate group to form a stable, cage-like complex around
a metal ion (e.g., Ca?*, Mg?*, Fe3*+, Cu2*).[5][17] This sequestration effectively removes the
metal ions from the solution, preventing them from participating in undesirable reactions such
as precipitation, scale formation, or catalytic degradation of other molecules.[1]

A key advantage of sodium glucoheptonate is its exceptional performance across a wide pH
range, with particularly high efficiency in alkaline conditions (pH 9 to 14).[1][6] This makes it
superior to many other common chelating agents, such as EDTA and NTA, in caustic
environments.[13]

Caption: Chelation of a metal ion (Fe3*) by sodium glucoheptonate.
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Pharmaceutical Applications and Significance

In the realm of drug development and formulation, sodium glucoheptonate serves as a critical
excipient. Its primary roles include:

o Stabilizing Agent: By chelating trace metal ions present in formulations, it prevents metal-
catalyzed oxidation and degradation of the active pharmaceutical ingredient (API), thereby
enhancing product stability and shelf-life.[1][18]

» Solubility and Bioavailability Enhancer: It can form soluble complexes with poorly soluble
APIs or prevent their precipitation, which can lead to improved bioavailability.[1][7][8]

» Carrier for Active Ingredients: It can act as a carrier molecule, particularly for delivering
metal-based therapeutic or diagnostic agents.[1][7]

Synthesis and Characterization Protocols
lllustrative Synthesis Protocol: Cyanohydrin Process

The synthesis of sodium glucoheptonate can be achieved via the reaction of dextrose
(glucose) with a cyanide salt, followed by hydrolysis. This method, adapted from established
patent literature, allows for the crystallization of the alpha isomer.[9]

Disclaimer: This protocol involves the use of sodium cyanide, a highly toxic substance. All steps
must be performed by trained personnel in a well-ventilated fume hood with appropriate
personal protective equipment (PPE) and emergency procedures in place.

o Reactor Setup: In a temperature-controlled reaction vessel, dissolve sodium cyanide (e.g., 2
moles) in deionized water. Cool the solution to approximately 0-5 °C.

o Dextrose Addition: Slowly add dextrose hydrate (glucose) to the cyanide solution while
maintaining the low temperature and stirring continuously.

e Reaction and Ammonia Removal: The reaction produces ammonia as a byproduct. Apply a
vacuum to the vessel to facilitate the removal of ammonia gas. The temperature may be
allowed to rise to 25-35 °C during this process.[9]
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» Crystallization: As ammonia is removed, alpha sodium glucoheptonate dihydrate will begin
to crystallize out of the solution.[9]

¢ [solation: Continue the reaction for 6-8 hours until ammonia evolution ceases. Isolate the
crystalline product by filtration.

 Purification: Wash the collected crystals with cold water and then air or vacuum dry them. A
second crop of crystals can be obtained by concentrating the mother liquor.[9]

Experimental Workflow: Product Characterization

A newly synthesized batch of sodium glucoheptonate must be rigorously characterized to
confirm its identity, purity, and quality.

Synthesis Analytical Characterization Final Product

Synthesized Identity Confirmation | Characterized
Product (FTIR, NMR) Sodium Glucoheptonate

Purity & Assay
(HPLC, Titration)

Physicochemical Tests
(pH, Solubility, Melting Point)

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of sodium glucoheptonate.

Protocol for Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of sodium glucoheptonate.

* Mobile Phase Preparation: Prepare an aqueous mobile phase, such as dilute sulfuric acid
(e.g., 0.005 M), filter it through a 0.45 um filter, and degas it.

o Standard Solution Preparation: Accurately weigh a reference standard of sodium
glucoheptonate and dissolve it in the mobile phase to create a stock solution of known
concentration (e.g., 1 mg/mL). Prepare a series of dilutions for calibration.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10821060?utm_src=pdf-body
https://patents.google.com/patent/US3679659A/en
https://patents.google.com/patent/US3679659A/en
https://www.benchchem.com/product/b10821060?utm_src=pdf-body
https://www.benchchem.com/product/b10821060?utm_src=pdf-body-img
https://www.benchchem.com/product/b10821060?utm_src=pdf-body
https://www.benchchem.com/product/b10821060?utm_src=pdf-body
https://www.benchchem.com/product/b10821060?utm_src=pdf-body
https://www.benchchem.com/product/b10821060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Accurately weigh the synthesized sodium glucoheptonate and
dissolve it in the mobile phase to a concentration within the calibration range.

o Chromatographic Conditions:

o

Column: Use a suitable column, such as a C18 or an ion-exchange column.

[¢]

Flow Rate: Set a flow rate of approximately 0.5 - 1.0 mL/min.

[e]

Detector: Use a Refractive Index (RI) detector, as glucoheptonate lacks a strong UV
chromophore.

[¢]

Injection Volume: Inject 10-20 pL of the standard and sample solutions.

o Data Analysis: Run the standards to create a calibration curve. Analyze the sample
chromatogram to determine the peak area of sodium glucoheptonate and any impurities.
Calculate the purity based on the relative peak areas.

Safety and Handling

Sodium glucoheptonate is generally considered to be of low toxicity and is not classified as a
hazardous substance.[14][15][19] However, prolonged contact with the powder or concentrated
solutions may cause mild skin or eye irritation.[15][20] Standard laboratory safety practices,
including the use of safety glasses and gloves, are recommended. It is incompatible with strong
oxidizing agents.[15]

Conclusion

Sodium glucoheptonate is a high-performance, biodegradable chelating agent whose value is
rooted in its unique molecular structure. Its ability to form stable complexes with metal ions,
especially under challenging alkaline conditions, makes it a superior choice for numerous
industrial processes. For pharmaceutical scientists and researchers, it offers a powerful tool for
stabilizing formulations and enhancing the performance of active ingredients, underscoring its
importance in modern drug development. A thorough understanding of its chemical properties
and structure is essential for leveraging its full potential in advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Sodium
Glucoheptonate: Chemical Properties, Structure, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b10821060#sodium-
glucoheptonate-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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